1-(2-methylphenyl)-5-phenyl-1H-tetrazole

• IUPAC Name: 1-(2-methylphenyl)-5-phenyltetrazole
• InChI: InChI=1S/C14H12N4/c1-11-7-5-6-10-13(11)18-14(15-16-17-18)12-8-3-2-4-9-12/h2-10H,1H3
• InChI Key: CHNWKRXCWLNGCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)C3=CC=CC=C3
• Molecular Formula: C14H12N4
• DSSTOX Substance ID: DTXSID80366035
• Molecular Weight: 236.27 g/mol
• CAS RN: 5322-14-5

Description

1-(2-methylphenyl)-5-phenyl-1H-tetrazole, also known as MPTT, is a tetrazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. MPTT is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 276.33 g/mol.

Mechanism of Action

The mechanism of action of 1-(2-methylphenyl)-5-phenyl-1H-tetrazole is not fully understood. However, it is believed that 1-(2-methylphenyl)-5-phenyl-1H-tetrazole exerts its pharmacological effects by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. 1-(2-methylphenyl)-5-phenyl-1H-tetrazole has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects:
1-(2-methylphenyl)-5-phenyl-1H-tetrazole has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. 1-(2-methylphenyl)-5-phenyl-1H-tetrazole has also been shown to inhibit the growth of cancer cells in vitro. In addition, 1-(2-methylphenyl)-5-phenyl-1H-tetrazole has been found to be non-toxic and safe for use in animals.

Advantages and Limitations for Lab Experiments

1-(2-methylphenyl)-5-phenyl-1H-tetrazole has several advantages for use in lab experiments. It is readily available, easy to synthesize, and has a high degree of purity. 1-(2-methylphenyl)-5-phenyl-1H-tetrazole is also non-toxic and safe for use in animals. However, one limitation of 1-(2-methylphenyl)-5-phenyl-1H-tetrazole is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on 1-(2-methylphenyl)-5-phenyl-1H-tetrazole. One potential direction is to investigate its potential use as a fluorescent probe in bioimaging. Another direction is to study its potential applications in the treatment of cancer and other inflammatory diseases. Further studies are also needed to elucidate its mechanism of action and to determine its potential toxicity in humans.
Conclusion:
In conclusion, 1-(2-methylphenyl)-5-phenyl-1H-tetrazole is a tetrazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. 1-(2-methylphenyl)-5-phenyl-1H-tetrazole is readily available, easy to synthesize, and has a high degree of purity. 1-(2-methylphenyl)-5-phenyl-1H-tetrazole has been extensively studied for its potential applications in medicinal chemistry, material science, and analytical chemistry. However, further studies are needed to elucidate its mechanism of action and to determine its potential toxicity in humans.

Scientific Research Applications

1-(2-methylphenyl)-5-phenyl-1H-tetrazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 1-(2-methylphenyl)-5-phenyl-1H-tetrazole has been investigated for its anti-inflammatory, analgesic, and antipyretic properties. In material science, 1-(2-methylphenyl)-5-phenyl-1H-tetrazole has been studied for its potential use as a fluorescent probe in bioimaging. In analytical chemistry, 1-(2-methylphenyl)-5-phenyl-1H-tetrazole has been used as a reagent for the determination of various metal ions.